1-Octen-3-one
1-Octen-3-one
1-Octen-3-one is one of the main volatile flavor compounds of mushroom. It has also been reported to play a major in the resistance of Trifolium subterraneum cotyledons against damage caused by red-legged earth mite.
1-Octen-3-one is also known as "mushroom alcohol". It is a C8 aliphatic volatile compound, a component of essential oils of various plants including Origanum vulgare, L. lopez-palacii, Phyllanthus emblica and Scutellaria barbata. 1-Octen-3-one is a vital food additive with a characteristic mushroom odor. Various studies also demonstrate the antimicrobial activity of this natural product.
1-Octen-3-one is an olefinic compound. It derives from an acrylic acid.
, also known as 1-nonen-3-one or amyl vinyl ketone, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a dirty, earthy, and herbal tasting compound that can be found in a number of food items such as potato, herbs and spices, watermelon, and mushrooms. This makes a potential biomarker for the consumption of these food products.
1-Octen-3-one is also known as "mushroom alcohol". It is a C8 aliphatic volatile compound, a component of essential oils of various plants including Origanum vulgare, L. lopez-palacii, Phyllanthus emblica and Scutellaria barbata. 1-Octen-3-one is a vital food additive with a characteristic mushroom odor. Various studies also demonstrate the antimicrobial activity of this natural product.
1-Octen-3-one is an olefinic compound. It derives from an acrylic acid.
, also known as 1-nonen-3-one or amyl vinyl ketone, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a dirty, earthy, and herbal tasting compound that can be found in a number of food items such as potato, herbs and spices, watermelon, and mushrooms. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
4312-99-6
VCID:
VC21185058
InChI:
InChI=1S/C8H14O/c1-3-5-6-7-8(9)4-2/h4H,2-3,5-7H2,1H3
SMILES:
CCCCCC(=O)C=C
Molecular Formula:
C8H14O
Molecular Weight:
126.2 g/mol
1-Octen-3-one
CAS No.: 4312-99-6
Cat. No.: VC21185058
Molecular Formula: C8H14O
Molecular Weight: 126.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-Octen-3-one is one of the main volatile flavor compounds of mushroom. It has also been reported to play a major in the resistance of Trifolium subterraneum cotyledons against damage caused by red-legged earth mite. 1-Octen-3-one is also known as "mushroom alcohol". It is a C8 aliphatic volatile compound, a component of essential oils of various plants including Origanum vulgare, L. lopez-palacii, Phyllanthus emblica and Scutellaria barbata. 1-Octen-3-one is a vital food additive with a characteristic mushroom odor. Various studies also demonstrate the antimicrobial activity of this natural product. 1-Octen-3-one is an olefinic compound. It derives from an acrylic acid. , also known as 1-nonen-3-one or amyl vinyl ketone, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a dirty, earthy, and herbal tasting compound that can be found in a number of food items such as potato, herbs and spices, watermelon, and mushrooms. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 4312-99-6 |
| Molecular Formula | C8H14O |
| Molecular Weight | 126.2 g/mol |
| IUPAC Name | oct-1-en-3-one |
| Standard InChI | InChI=1S/C8H14O/c1-3-5-6-7-8(9)4-2/h4H,2-3,5-7H2,1H3 |
| Standard InChI Key | KLTVSWGXIAYTHO-UHFFFAOYSA-N |
| SMILES | CCCCCC(=O)C=C |
| Canonical SMILES | CCCCCC(=O)C=C |
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